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Compound of Interest

Compound Name: 4-Amino-1-butanol

Cat. No.: B041920 Get Quote

An In-depth Technical Guide to 4-Amino-1-butanol: Structure, Properties, and Applications

Introduction
4-Amino-1-butanol, also known as 4-hydroxybutylamine, is a versatile bifunctional organic

compound containing both a primary amine and a primary alcohol functional group.[1][2] Its

unique structure makes it a valuable building block and intermediate in a wide range of

chemical syntheses, from pharmaceuticals to polymers.[3][4] This technical guide provides a

comprehensive overview of the structural formula, physicochemical properties, synthesis, and

key applications of 4-Amino-1-butanol, with a focus on its relevance to researchers, scientists,

and drug development professionals.

Chemical Structure and Identification
4-Amino-1-butanol consists of a four-carbon chain with an amino group at position 4 and a

hydroxyl group at position 1.

Structural Formula of 4-Amino-1-butanol
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Caption: Structural Formula of 4-Amino-1-butanol.

Table 1: Chemical Identifiers for 4-Amino-1-butanol

Identifier Value

IUPAC Name 4-aminobutan-1-ol[2][5]

CAS Number 13325-10-5[2][5]

Molecular Formula C₄H₁₁NO[2][5]

Molecular Weight 89.14 g/mol [5]

SMILES C(CCO)CN[5]

InChI InChI=1S/C4H11NO/c5-3-1-2-4-6/h6H,1-5H2[5]

InChIKey BLFRQYKZFKYQLO-UHFFFAOYSA-N[5]

Physicochemical and Spectroscopic Properties
4-Amino-1-butanol is a clear, colorless to light yellow liquid at room temperature.[1][4] It is

soluble in water and common organic solvents like chloroform and acetone.[6]

Table 2: Physicochemical Properties of 4-Amino-1-butanol

Property Value

Melting Point 16-18 °C[3]

Boiling Point 206 °C[3]

Density 0.967 g/mL at 25 °C[3]

Refractive Index (n20/D) ~1.462[3]

Table 3: Spectroscopic Data for 4-Amino-1-butanol
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Spectroscopy Key Features

¹H NMR

Chemical shifts are observed around 3.65 ppm

(-CH₂OH), 2.72-2.86 ppm (-CH₂NH₂) and 1.54-

1.60 ppm (-CH₂-CH₂-).[7]

¹³C NMR
Spectra available, with characteristic peaks for

the four distinct carbon atoms.[8]

FT-IR
Conforms to the structure, with characteristic

peaks for O-H, N-H, and C-H stretching.[9]

Mass Spec.
Mass spectra (GC-MS) are available for

identification and analysis.[5]

Synthesis and Experimental Protocols
4-Amino-1-butanol can be synthesized through various chemical and biological routes.

Common methods include the reduction of 4-aminobutanoic acid or its esters, the reductive

amination of 4-hydroxybutyraldehyde, and microbiological production.[10][11][12]

Chemical Synthesis: Hydrolysis of N-(4-
hydroxybutyl)phthalimide
A high-yield synthesis involves the hydrolysis of N-(4-hydroxybutyl)phthalimide.
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Workflow for Synthesis via Hydrolysis

Reaction Setup

Reaction

Work-up

Purification

Combine N-(4-hydroxybutyl)phthalimide,
water, and solid NaOH in a flask.

Heat and reflux at 100°C for 10 hours.

Cool to room temperature.
Adjust pH to 10 with 6 M HCl.

Extract twice with chloroform.

Wash organic phase with saturated NaCl solution.

Dry organic phase with anhydrous sodium sulfate.

Remove chloroform via rotary evaporation.

Purify by vacuum distillation (94±2°C, 0.6-0.7 kPa).

Cool to obtain pure 4-Amino-1-butanol.

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 4-Amino-1-butanol.
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Detailed Protocol:

Reaction Setup: In a 250 ml three-necked flask, combine 43.84 g of N-(4-

hydroxybutyl)phthalimide, 200 ml of water, and 16 g of solid sodium hydroxide.[10]

Reaction: Stir the mixture evenly and heat to reflux at 100 °C for 10 hours.[10]

Work-up: After the reaction is complete, cool the mixture to room temperature.[10] Adjust the

pH of the solution to 10 using 6 mol/L hydrochloric acid.[10]

Extraction: Perform two extractions on the aqueous solution, each with 100 ml of chloroform.

[10]

Washing and Drying: Wash the combined organic phases with 50 ml of saturated sodium

chloride solution. Dry the organic phase over anhydrous sodium sulfate.[10]

Purification: Remove the chloroform using a rotary evaporator.[10] The resulting crude

product is then purified by vacuum distillation at a temperature of 94±2° C and a pressure of

0.6 to 0.7 kPa.[10]

Final Product: Cool the distilled product to room temperature to obtain pure 4-aminobutanol.

This method can yield a product with a purity of 99.5%.[10]

Biosynthesis from Glucose
Metabolically engineered Corynebacterium glutamicum can produce 4-Amino-1-butanol from

glucose. This is achieved by introducing a pathway that converts putrescine (PUT) to 4-Amino-
1-butanol using a putrescine aminotransferase and an aldehyde dehydrogenase from E. coli.

[10] Fed-batch cultivation of the engineered strain has been shown to produce up to 24.7 g/L of

4-Amino-1-butanol.

Applications in Research and Drug Development
4-Amino-1-butanol is a key intermediate in the synthesis of a variety of important molecules.

Pharmaceutical Intermediate: It is used in the synthesis of bioactive molecules and drugs,

including as a precursor for the neurotransmitter γ-aminobutyric acid (GABA).[2][6] It is also

utilized in the total synthesis of alkaloids such as (+)-fawcettimine.[3]
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Polymer Synthesis for Gene Delivery: It serves as a linker in the creation of highly branched

poly(β-amino esters) (HPAEs), which are used as biodegradable polymers for gene delivery.

[3]

Copolymer Modification: It is used as a side chain to modulate the antimicrobial and

hemolytic activities of copolymers.[3]

Other Industrial Uses: It finds applications in personal care products and is being

investigated for its potential in CO2 capture due to its high solubility for the gas.[4]

Biological Significance: Precursor to GABA
4-Amino-1-butanol is a biochemical precursor to γ-aminobutyric acid (GABA), the primary

inhibitory neurotransmitter in the mammalian central nervous system.[2] The conversion is a

two-step enzymatic process.

Metabolic Pathway of 4-Amino-1-butanol to GABA

4-Amino-1-butanol

γ-Aminobutyraldehyde
(GABAL)

Aldehyde Reductase (ALR)

γ-Aminobutyric Acid
(GABA)

Aldehyde Dehydrogenase (ALDH)

Click to download full resolution via product page

Caption: Conversion of 4-Amino-1-butanol to GABA.
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This pathway is analogous to the conversion of 1,4-butanediol to γ-hydroxybutyric acid (GHB).

[2] The initial oxidation of 4-Amino-1-butanol is catalyzed by aldehyde reductase (ALR) to

form the intermediate γ-aminobutyraldehyde (GABAL), which is then further oxidized by

aldehyde dehydrogenase (ALDH) to yield GABA.[13]

Safety and Handling
4-Amino-1-butanol is classified as a corrosive substance that can cause severe skin burns

and eye damage.[14]

Handling: Use in a well-ventilated area, preferably under a chemical fume hood.[14] Wear

appropriate personal protective equipment (PPE), including gloves, protective clothing, and

eye/face protection.[14] Avoid breathing fumes and wash hands thoroughly after handling.

[14]

Storage: Store in a tightly-closed container in a cool, dry, well-ventilated area away from

incompatible substances such as acids and strong oxidizing agents.[14]

First Aid: In case of contact with eyes, rinse cautiously with water for several minutes and

seek immediate medical attention.[14] If on skin, remove contaminated clothing and rinse

skin with water.[14] If inhaled, move the person to fresh air.[14] If swallowed, rinse mouth

and do NOT induce vomiting; call a physician immediately.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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